Cas no 78551-34-5 (6,6-dimethylpiperazin-2-one)

• Product Name: 6,6-dimethylpiperazin-2-one
• CAS No: 78551-34-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD19220708
• CID: 1793061
• PubChem ID: 23319685
• Update Time: 2025-04-23

6,6-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 6,6-dimethyl-
• 6,6-dimethylpiperazin-2-one
• JQSRSLNOFGCYKF-UHFFFAOYSA-N
• EN300-1655680
• C91375
• AKOS005264824
• 6,6-dimethylpiperazinone
• 6,6-dimethyl-piperazin-2-one
• CS-0185258
• SB12421
• SY321136
• MFCD19220708
• 78551-34-5
• 6,6-dimethyl-2-piperazinone
• AS-78981
• DB-129436
• SCHEMBL2392698

• MDL： MFCD19220708
• Inchi： 1S/C6H12N2O/c1-6(2)4-7-3-5(9)8-6/h7H,3-4H2,1-2H3,(H,8,9)
• InChI Key： JQSRSLNOFGCYKF-UHFFFAOYSA-N
• SMILES： O=C1CNCC(C)(C)N1

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6,6-dimethylpiperazin-2-one

Piperazinone, 6,6-Dimethyl: A Comprehensive Overview

Piperazinone, 6,6-dimethyl, also known by its CAS number CAS 78551-34-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically piperazinones, which are derivatives of piperazine with a ketone group. The presence of two methyl groups at the 6-position of the piperazinone ring introduces distinct chemical and physical characteristics that make it a subject of interest in various fields.

The molecular structure of Piperazinone, 6,6-dimethyl consists of a six-membered ring containing two nitrogen atoms and a ketone group. The two methyl groups attached to the nitrogen atoms at the 6-position contribute to the compound's stability and reactivity. Recent studies have explored the synthesis of this compound through various methods, including cyclization reactions and condensation processes. These methods have been optimized to enhance yield and purity, making it more accessible for research and industrial applications.

One of the most promising applications of Piperazinone, 6,6-dimethyl lies in its potential as a building block for drug development. Researchers have investigated its role in creating bioactive molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing new pharmaceutical agents. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and materials science.

In terms of physical properties, Piperazinone, 6,6-dimethyl is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions where thermal stability is required. Recent advancements in analytical techniques have allowed for more precise determination of its physicochemical properties, further aiding in its application across different industries.

The synthesis of Piperazinone, 6,6-dimethyl has been a focal point of recent research efforts. Scientists have developed novel synthetic pathways that not only improve efficiency but also reduce environmental impact. For example, green chemistry approaches have been employed to minimize waste and utilize renewable resources in the production process. These innovations align with global trends toward sustainable chemical manufacturing.

Moreover, the compound's role in polymer chemistry has been explored extensively. Its ability to act as a monomer in polymerization reactions has opened avenues for creating advanced materials with tailored properties. Researchers have reported the synthesis of polymeric materials incorporating Piperazinone, 6,6-dimethyl, which exhibit enhanced mechanical strength and thermal stability compared to conventional polymers.

In conclusion, Piperazinone, 6,6-dimethyl (CAS 78551-34-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.